Cas no 61869-08-7 ((3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine)

61869-08-7 structure
Product name:(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine
(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- PAXIL
- AROPAX
- AROPAX 20
- BRL 29060
- FG 7051
- PAROXETINE
- (-)-TRANS-4R-(4'-FLUOROPHENYL)-3S-[(3',4'-METHYLENEDIOXY-PHENOXY) METHYL]PIPERIDINE
- 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-,(3s,4r)-piperidin
- 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-piperidin(3s-trans)
- PAROXETIENE BASE
- PAROXETIN HCL
- PARORETINE HCL
- ParoxetineHclBase
- rac trans-3-[(1,3-Benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine Hydrochloride
- (-)-trans-4-(4-Fluorophenyl)-3-(3,4-methylenedioxyphenoxymethyl)piperidine
- Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-, (3S,4R)- (9CI)
- Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-, (3S-trans)-
- (3S,4R)-3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine
- (-)-trans-4R-(4'-Fluorophenyl)-3S-((3',4'-methylenedioxyphenoxy)methyl)piperidine
- (3S,4R)-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine
- Paroxetine hydrochloride hemihydrate
- Paroxetine hydrochloride hemihydrate1000µg
- Paxil CR
- Seroxat
- Paxetil
- Paroxetinum
- Paroxetina
- Frosinor
- Motivan
- Casbol
- Paroxetinum [INN-Latin]
- PaxPar
- Paroxetina [INN-Spanish]
- Pexeva
- Paroxetine [USAN:INN:BAN]
- [3H]Paroxetine
- C19H20FNO3
- Paroxetine Acetate
- (3S,4R)-3-(1,3-benzodioxol-5-yloxymethyl)-4-(4-fluorophenyl)piper
- Paroxetine hydrochloride
- Paroxetine Hcl
- Paroxat
- paroxetine (hydrochloride)
- (3S,4R)-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine hydrochloride
- Paroxetine hydrochloride [USP]
- BRL 29060 hydrochloride
- BRL 29060A
- SDB 7175
- C19H21ClFNO3
- 3I3T11UD2S
- S3005
- Paxil (TN)
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, hydrochloride, (3S
- (3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine
- (-)-(3S,4R)-4-(p-Fluorophenyl)-3-((3,4-(methylenedioxy)phenoxy)methyl)piperidine
- Paroxetine, trans-(+/-)-
- Paroxetine.HCl
- Arketis
- (-)-(3S,4R)-4-(p-Fluorophenyl)-3-((3,4-methylenedioxy)phenoxy)methyl)piperidine
- EN300-150199
- piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-, (3S,4R)-
- BSPBio_000861
- NCGC00025355-06
- Tox21_113123_1
- NCGC00025355-07
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, (3S-trans)-
- BRD-K37991163-050-05-1
- 130855-15-1
- (3S,4R)-3-((1,3-BENZODIOXOL-5-YLOXY)METHYL)-4-(4-FLUOROPHENYL)PIPERIDINE
- BDBM50331515
- PAROXETINE [MART.]
- Rel-(3R,4S)-3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine
- AC-8185
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, trans-
- Paroxetinum (INN-Latin)
- NS00000037
- (3S,4R)-3-[(2H-1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine
- Arotin
- NCGC00025355-12
- 110429-35-1
- Q408471
- FG-7051
- NCGC00025355-03
- CHEMBL1708
- (3S-trans)-3-[(1,3-Benzodioxol-5-yl-oxy)methyl]-4-(4-fluorophenyl)piperidine
- (+/-)-Paroxetine
- DB00715
- Spectrum_001752
- CHEBI:7936
- AB00514724
- Paroxetina (INN-Spanish)
- NCGC00025355-08
- CHEMBL490
- Paroxetine (TN)
- C07415
- Parogen
- SBI-0051908.P002
- Oxetine
- HMS2090H05
- AB00053704_22
- PAROXETINE [MI]
- NNC-20-7051
- Paroxetine, (+/-)-
- BDBM22416
- PAROXETINE [USAN]
- D02362
- NCGC00182968-01
- AHOUBRCZNHFOSL-YOEHRIQHSA-N
- BRL-29060
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, (3R,4S)-rel-
- SDCCGSBI-0051908.P003
- AB00053704_23
- PAROXETINE HCL HEMIHYDRATE
- Paroxetine (USP/INN)
- SpecPlus_000788
- GTPL4790
- 61869-08-7
- PAROXETINE (MART.)
- 32Q7TW8BX7
- (3S,4R)-3-(1,3-benzodioxol-5-yloxymethyl)-4-(4-fluorophenyl)piperidine
- 41VRH5220H
- BRD-K37991163-003-02-7
- UNII-32Q7TW8BX7
- Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-,(3S,4R)-
- KBio2_002232
- Tox21_113123
- UNII-41VRH5220H
- Paroxetinum (Latin)
- DTXSID3023425
- AKOS015888636
- CAS-61869-08-7
- BIDD:GT0673
- Besitram
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, trans-(+/-)-
- Xetanor
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, (3S,4R)-
- KBio1_001828
- KBio2_004800
- (-)-trans-4-(p-fluorophenyl)-3-[[3,4-(methylenedioxy)phenoxy]methyl]-piperidine
- PAROXETINE [WHO-DD]
- NCGC00025355-09
- PAROXETINE [VANDF]
- Daparox
- DTXCID703425
- Spectrum5_001665
- SCHEMBL27799
- NCGC00025355-05
- CS-0083299
- NCGC00025355-22
- KBioSS_002232
- DivK1c_006884
- NCGC00025355-04
- NCGC00025355-02
- paroxetine hydrochloride (anhydrous or hemihydrate)
- (-)3s,4r-paroxetine
- (3S,4R)-3-[(1,3-dioxaindan-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine
- HY-122272
- PAROXETINE [INN]
- HSDB 7175
- 8PR
- 3h-paroxetine
- BPBio1_000949
- N06AB05
- AB00053704-21
- (-)-Paroxetine
- KBio2_007368
- (3S-trans)-3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine
- (-)-TRANS-4-(P-FLUOROPHENYL)-3-((3,4-(METHYLENEDIOXY)PHENOXY)METHYL)PIPERIDINE
- Prestwick3_000851
- BRD-K37991163-003-13-4
- BRD-K37991163-050-18-4
- NCGC00025355-13
- BRD-K37991163-003-14-2
- NCGC00025355-23
-
- Inchi: 1S/C19H20FNO3.ClH/c20-15-3-1-13(2-4-15)17-7-8-21-10-14(17)11-22-16-5-6-18-19(9-16)24-12-23-18;/h1-6,9,14,17,21H,7-8,10-12H2;1H/t14-,17-;/m0./s1
- InChI Key: GELRVIPPMNMYGS-RVXRQPKJSA-N
- SMILES: Cl[H].FC1C([H])=C([H])C(=C([H])C=1[H])[C@]1([H])C([H])([H])C([H])([H])N([H])C([H])([H])[C@@]1([H])C([H])([H])OC1C([H])=C([H])C2=C(C=1[H])OC([H])([H])O2
Computed Properties
- Exact Mass: 329.14300
- Monoisotopic Mass: 329.142722
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Surface Charge: 0
- Topological Polar Surface Area: 39.7
- Tautomer Count: nothing
Experimental Properties
- Color/Form: White to off white powder
- Density: 1.1844 (estimate)
- Melting Point: 114-116°C
- Boiling Point: 451.674 °C at 760 mmHg
- Flash Point: 226.964 °C
- Refractive Index: 1.561
- PSA: 39.72000
- LogP: 3.65530
(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Security Information
- Hazardous Material transportation number:3249
- Packing Group:III
- HazardClass:6.1(b)
- PackingGroup:III
- Hazard Level:6.1(b)
(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Customs Data
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM124426-25g |
(3S,4R)-3-((benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine |
61869-08-7 | 95+% | 25g |
$777 | 2022-03-01 | |
Enamine | EN300-150199-0.05g |
(3S,4R)-3-[(1,3-dioxaindan-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine |
61869-08-7 | 0.05g |
$148.0 | 2023-02-14 | ||
Key Organics Ltd | KS-1094-5MG |
Paroxetine hydrochloride hemihydrate |
61869-08-7 | >97% | 5mg |
£42.00 | 2023-09-07 | |
Chemenu | CM124426-5g |
(3S,4R)-3-((benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine |
61869-08-7 | 95+% | 5g |
$268 | 2022-03-01 | |
Chemenu | CM124426-5g |
(3S,4R)-3-((benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine |
61869-08-7 | 95+% | 5g |
$561 | 2021-06-09 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SV868-5g |
(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine |
61869-08-7 | 97% | 5g |
¥1872.0 | 2022-02-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1153939-100mg |
Paroxetine |
61869-08-7 | 98% | 100mg |
¥190.00 | 2024-05-06 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P304169-250mg |
(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine |
61869-08-7 | 97% | 250mg |
¥453.90 | 2023-09-01 | |
Chemenu | CM124426-1g |
(3S,4R)-3-((benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine |
61869-08-7 | 95+% | 1g |
$204 | 2021-06-09 | |
Enamine | EBC-26608-1mg |
(3S,4R)-3-[(1,3-dioxaindan-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine |
61869-08-7 | 1mg |
$56.0 | 2023-09-27 |
(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Related Literature
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Fangbo Xia,Chenchen Li,Mengqiu Li,Yonghong Liao,Xinmin Liu,Jianyong Si,Qi Chang,Ruile Pan RSC Adv. 2018 8 32814
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Paulo S. Carvalho,Luan F. Diniz,Juan C. Tenorio,Matheus S. Souza,Chris H. J. Franco,Rafael C. Rial,Karla Regina Warszawski de Oliveira,Carlos E. D. Nazario,Javier Ellena CrystEngComm 2019 21 3668
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Manuela Vay,Gisela Skopp,Gerd Mikus,Jürgen Burhenne Anal. Methods 2019 11 5976
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Rebecca A. Dickman,Laura D. Brunelle,Bradley C. Kennedy,Abraham Noe-Hays,Nancy G. Love,Diana S. Aga Anal. Methods 2021 13 3077
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5. Identification of the inhibitory mechanism of FDA approved selective serotonin reuptake inhibitors: an insight from molecular dynamics simulation studyWeiwei Xue,Panpan Wang,Bo Li,Yinghong Li,Xiaofei Xu,Fengyuan Yang,Xiaojun Yao,Yu Zong Chen,Feng Xu,Feng Zhu Phys. Chem. Chem. Phys. 2016 18 3260
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